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Compound of Interest

Compound Name: GoSlo-SR-5-69

Cat. No.: B15587048 Get Quote

A Comparative Analysis of GoSlo-SR-5-69 and Other GoSlo-SR Compounds as Potent BK

Channel Activators

This guide provides a detailed comparison of GoSlo-SR-5-69 with other compounds in the

GoSlo-SR family, focusing on their performance as activators of large conductance Ca²⁺-

activated K⁺ (BK) channels. The information is intended for researchers, scientists, and

professionals in the field of drug development to aid in the evaluation of these compounds for

therapeutic applications, such as in overactive bladder, hypertension, and erectile dysfunction.

[1][2][3][4]

Performance Comparison of GoSlo-SR Compounds
The GoSlo-SR family of compounds, characterized as novel anilinoanthraquinone derivatives,

potently activate BK channels by negatively shifting the voltage required for their half-maximal

activation (V₁/₂).[5][6] This activation leads to an increase in K⁺ efflux, hyperpolarization of the

cell membrane, and subsequent relaxation of smooth muscle tissues. The efficacy and potency

of these compounds vary based on their chemical structure.

GoSlo-SR-5-69 has been identified as a particularly potent and efficacious member of this

series.[5][6] It demonstrates a significant ability to shift the activation V₁/₂ by over -100 mV at a

concentration of 1 µM and exhibits a half-maximal effective concentration (EC₅₀) of 251 nM.[5]

[6][7] This makes it one of the most potent BK channel openers developed to date.[5][6]
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The following tables summarize the key performance metrics for GoSlo-SR-5-69 and a

selection of other GoSlo-SR compounds based on available experimental data.

Table 1: Potency and Efficacy of GoSlo-SR Compounds

Compound EC₅₀ ΔV₁/₂ (mV)
Concentrati
on for ΔV₁/₂

Cell Type Reference

GoSlo-SR-5-

69
251 nM > -100 mV 1 µM

Rabbit

Bladder

Smooth

Muscle

[5][6]

-104 mV Not Specified Not Specified [7]

GoSlo-SR-5-

6
2.4 µM -107 ± 7 mV 10 µM

Rabbit

Bladder

Smooth

Muscle

[8][9]

GoSlo-SR-5-

44
2.3 µM -142 ± 8 mV 10 µM

Rabbit

Bladder

Smooth

Muscle

[8]

-76 ± 3 mV 3 µM
HEK293

(BKα)
[1][3]

GoSlo-SR-5-

130
Not Specified -88 ± 11 mV 10 µM

Rabbit

Bronchial

Myocytes

[10]

GoSlo-SR-5-

103
Not Specified -44 ± 4 mV 10 µM

Rabbit

Bladder

Smooth

Muscle

[11]

Table 2: Structure-Activity Relationship of Anilinoanthraquinone Derivatives
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The efficacy of anilinoanthraquinone-based GoSlo-SR compounds is influenced by the size of

the D ring in their structure. An increase in ring size has been shown to enhance their ability to

open BK channels.[5][6]

Ring D Structure ΔV₁/₂ (mV) Cell Type Reference

Cyclopentane -24 ± 6 mV
Rabbit Bladder

Smooth Muscle
[5][6]

Cyclohexane -54 ± 8 mV
Rabbit Bladder

Smooth Muscle
[5][6]

Cycloheptane -61 ± 6 mV
Rabbit Bladder

Smooth Muscle
[5][6]

Cyclooctane -106 ± 6 mV
Rabbit Bladder

Smooth Muscle
[5][6]

Mechanism of Action and Signaling Pathway
GoSlo-SR compounds exert their effects by directly interacting with the BK channel. Studies on

GoSlo-SR-5-6 suggest that these compounds interact with the transmembrane domain of the

channel, specifically involving the S4/S5 linker and the S6 segment, to facilitate pore opening.

[9] The proposed mechanism involves the stabilization of the channel's open conformation and

the activated state of its voltage sensors.[9] It is noteworthy that the presence of accessory γ

subunits can modulate the efficacy of certain GoSlo-SR compounds. For instance, the effect of

GoSlo-SR-5-44 is significantly altered by different γ subunits, while GoSlo-SR-5-6 remains

largely unaffected.[1][3][12]
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BK Channel Activation by GoSlo-SR Compounds.

Experimental Protocols
The primary experimental technique used to characterize the effects of GoSlo-SR compounds

is the excised, inside-out patch-clamp technique.[5][6][11] This method allows for the direct

application of compounds to the intracellular face of the BK channels and precise control over

the ionic and voltage conditions.

Key Methodological Steps:
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Cell Preparation: Single smooth muscle cells are isolated from tissues such as the rabbit

bladder through enzymatic digestion.[8][11] Alternatively, HEK293 cells heterologously

expressing specific BK channel subunits are used.[1][3]

Patch-Clamp Recording:

Glass micropipettes are used to form a high-resistance seal with the cell membrane.

The patch of membrane containing the BK channels is then excised from the cell with the

intracellular side facing the bath solution (inside-out configuration).

Experiments are typically conducted at 37°C.[8][11]

Solutions:

Symmetrical K⁺ solutions are used for both the pipette (extracellular) and bath

(intracellular) to isolate K⁺ currents. A typical solution contains (in mM): 140 KCl, 10

HEPES, 10 Glucose, and a Ca²⁺ chelator like EGTA or HEDTA to control the free Ca²⁺

concentration.[2][8][11]

The pH is adjusted to 7.2 with KOH.[2][8]

Data Acquisition:

The membrane patch is held at a negative potential (e.g., -60 mV).[8]

BK channel currents are evoked by applying voltage ramps or steps to various

depolarizing potentials.

The effects of GoSlo-SR compounds are assessed by applying them to the bath solution

and measuring the resulting shift in the voltage-activation curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Differential efficacy of GoSlo-SR compounds on BKα and BKαγ1-4 channels - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. tandfonline.com [tandfonline.com]

3. urotoday.com [urotoday.com]

4. BK channel activators and their therapeutic perspectives - PMC [pmc.ncbi.nlm.nih.gov]

5. Development of GoSlo-SR-5-69, a potent activator of large conductance Ca2+-activated
K+ (BK) channels - PubMed [pubmed.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. bio-techne.com [bio-techne.com]

8. physoc.org [physoc.org]

9. pnas.org [pnas.org]

10. researchgate.net [researchgate.net]

11. researchgate.net [researchgate.net]

12. Differential efficacy of GoSlo-SR compounds on BKα and BKαγ1–4 channels - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [comparing GoSlo-SR-5-69 with other GoSlo-SR
compounds]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15587048#comparing-goslo-sr-5-69-with-other-
goslo-sr-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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